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Introduction

Recent executive orders (EOs) have introduced the term "significant societal consequences" as
a key criterion for the oversight of certain areas of life sciences research. This guide provides
an in-depth analysis of how this term is defined and applied, with a particular focus on its
implications for researchers, scientists, and drug development professionals. The primary
source for this definition is Executive Order 14292, "Improving the Safety and Security of
Biological Research," issued on May 5, 2025. This order specifically addresses "dangerous
gain-of-function research" and other life science research that could have far-reaching impacts
on society.[1][2][3][4]

The purpose of this guide is to offer a clear and actionable understanding of the regulatory
landscape, enabling researchers and institutions to navigate the requirements and ensure
compliance. We will dissect the definition of "significant societal consequences," detail the
types of research activities now under increased scrutiny, and provide a framework for
assessing research proposals in this new context.

Defining "Significant Societal Consequences"”
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Executive Order 14292 does not provide a standalone, quantitative definition of "significant
societal consequences.” Instead, it defines the term by outlining specific outcomes of what it
terms "dangerous gain-of-function research.” This research is broadly defined as scientific
research on an infectious agent or toxin with the potential to cause disease by enhancing its
pathogenicity or increasing its transmissibility.[2][4][5][6]

The EO states that covered research activities are those that "could result in significant societal
consequences" and seek to achieve one or more of a list of specified outcomes.[1][2][4][5][6][7]
[8] Therefore, any research that aims for or results in these outcomes is considered to have

significant societal consequences.

The potential effects of such research, if left unrestricted, are described in the EO as including
"widespread mortality, an impaired public health system, disrupted American livelihoods, and
diminished economic and national security."[1][4][9]

Research Activities with "Significant Societal
Consequences”

The following table summarizes the research outcomes that are explicitly defined as having
"significant societal consequences” under EO 14292. Researchers whose work involves any of
these activities must be aware of the heightened oversight and potential for funding

suspension.
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Category Description of Research Outcome

Enhancing the harmful consequences (e.g.,
Enhanced Harmful Consequences virulence, morbidity, mortality) of an infectious

agent or toxin.

Disrupting a beneficial immunological response
Disruption of Immunological Response or the effectiveness of an immunization against

an agent or toxin.

Conferring resistance to clinically or
Resistance to Interventions agriculturally useful prophylactic or therapeutic

interventions against an agent or toxin.

) ] Facilitating the ability of an agent or toxin to
Evasion of Detection _ _
evade detection methodologies.

N o Increasing the stability, transmissibility, or the
Increased Stability and Transmissibility - i ) )
ability to disseminate an agent or toxin.

Altering the host range or tropism of an agent or
Altered Host Range tox
oxin.

o Enhancing the susceptibility of a human host
Enhanced Host Susceptibility ] )
population to an agent or toxin.

o _ Generating or reconstituting an eradicated or
Reconstitution of Extinct Agents ] ]
extinct agent or toxin.

Source: Executive Order 14292, Section 8.[1][4]

Methodologies for Assessing Research for
"Significant Societal Consequences"

While EO 14292 mandates a pause on and review of the specified research areas, it directs
the Office of Science and Technology Policy (OSTP) to develop a new, more stringent federal
policy.[6][8] Until this new policy is implemented, institutions and researchers are required to
self-assess their research portfolios.[5][10]
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The primary methodology for assessment is a direct comparison of planned or ongoing
research activities against the seven categories of outcomes listed in the table above. This
involves a thorough review of experimental designs, potential outcomes, and the nature of the
pathogens and toxins being studied.

Key Steps in the Assessment Protocol:

« |dentify Research with Potential for Enhanced Pathogenicity or Transmissibility: The initial
screening should identify any research that involves the genetic modification or manipulation
of infectious agents or toxins in a way that could enhance their ability to cause disease or
spread.

» Evaluate Against the Seven Categories: For each identified research project, a detailed
analysis must be conducted to determine if it seeks to achieve or could reasonably result in
any of the seven outcomes defined in EO 14292.

» Documentation of Assessment: A formal, documented assessment should be prepared for
each project, outlining the rationale for why it does or does not meet the criteria for research
with "significant societal consequences.”

« Institutional Review and Reporting: The assessment should be reviewed by the institution's
Institutional Biosafety Committee (IBC) or equivalent oversight body. Any research identified
as falling under the EO's definition must be reported to the funding agency, and the research
must be paused.[5][8]

Logical Framework for Assessing "Significant
Societal Consequences”

The following diagram illustrates the decision-making process for determining whether a
research project falls under the purview of EO 14292.
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Caption: Decision workflow for identifying research with "significant societal consequences.”

Signaling Pathways and Experimental Workflows
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The concept of "signaling pathways" in a molecular biology sense is not directly applicable to
the definition of "significant societal consequences.” However, we can conceptualize the flow of
information and decision-making within the regulatory framework as a pathway.

The experimental workflows that fall under this EO are varied and depend on the specific
research question. However, they generally involve techniques in molecular biology, virology,
and microbiology that are used to modify the genetic material of pathogens. Examples of such
experimental workflows include:

Site-directed mutagenesis: To alter specific genes that may control virulence or
transmissibility.

Serial passage: To select for more virulent or transmissible strains of a pathogen in cell
culture or animal models.

Recombinant DNA technology: To create chimeric viruses or bacteria with altered properties.

Synthetic biology: To synthesize novel pathogens or reconstitute extinct ones.

The following diagram illustrates a generalized experimental workflow that could be subject to
review under EO 14292.

Generalized Experimental Workflow
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Caption: A generalized experimental workflow for pathogen modification.

Conclusion

The term "significant societal consequences" in the context of recent Executive Orders has
been given a specific, though qualitative, definition tied to the outcomes of research on
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infectious agents and toxins. For researchers, scientists, and drug development professionals,
understanding and applying this definition is crucial for compliance and for ensuring the
responsible conduct of research. The framework provided in this guide, based on the text of
Executive Order 14292, offers a structured approach to assessing research activities and
navigating the current regulatory environment. As the OSTP develops new policies, it will be
essential to stay informed of any updates or changes to these definitions and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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